6-Methyl 3-propan-2-yl 2,7-dimethyl-4-(4-methyl-3-nitrophenyl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3,6-dicarboxylate
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Description
6-Methyl 3-propan-2-yl 2,7-dimethyl-4-(4-methyl-3-nitrophenyl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3,6-dicarboxylate is a useful research compound. Its molecular formula is C24H28N2O7 and its molecular weight is 456.495. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
Hexahydroquinoline derivatives are synthesized through various chemical reactions, involving cyclocondensation, oxidative cyclization-alkoxycarbonylation, and reactions with phthalic anhydrides or isocyanoacetate, showcasing their structural diversity and complexity. For example, the synthesis and crystal structures of bis(3-hydroxy-cyclohex-2-en-1-one) and two hexahydroquinoline derivatives were reported, highlighting the versatility of these compounds in chemical synthesis (Steiger et al., 2020).
Medicinal Chemistry and Pharmacology
Hexahydroquinoline derivatives have been studied for their potential medicinal and pharmacological properties. For instance, certain derivatives exhibit significant anti-inflammatory and antibacterial activities, with some showing reduced gastro-intestinal toxicity and lipid peroxidation, indicating their potential as safer therapeutic agents (Alam et al., 2011). Another study highlighted the synthesis of pyrrolo[4,3,2-de]quinolines, indicating the broad range of biological activities explored in hexahydroquinoline-related compounds (Roberts et al., 1997).
Materials Science Applications
In the field of materials science, related compounds have been utilized in the improvement of photoelectric conversion efficiency in dye-sensitized solar cells. For example, carboxylated cyanine dyes, structurally similar to hexahydroquinoline derivatives, were prepared and investigated for their photophysical and electrochemical properties, demonstrating the potential of these compounds in enhancing the efficiency of renewable energy technologies (Wu et al., 2009).
Properties
IUPAC Name |
6-O-methyl 3-O-propan-2-yl 2,7-dimethyl-4-(4-methyl-3-nitrophenyl)-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3,6-dicarboxylate |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
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InChI |
InChI=1S/C24H28N2O7/c1-11(2)33-24(29)19-14(5)25-16-9-13(4)18(23(28)32-6)22(27)21(16)20(19)15-8-7-12(3)17(10-15)26(30)31/h7-8,10-11,13,18,20,25H,9H2,1-6H3 |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QSKPBKCTDZXCHQ-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC2=C(C(C(=C(N2)C)C(=O)OC(C)C)C3=CC(=C(C=C3)C)[N+](=O)[O-])C(=O)C1C(=O)OC |
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Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H28N2O7 |
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Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
456.5 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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